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Compound of Interest

Compound Name:
N-Methoxy-N-methylbut-2-

enamide

CAS No.: 109480-79-7

Cat. No.: B3184315

Get Quote

Executive Summary & Application Context
N-Methoxy-N-methylbut-2-enamide (CAS: 121712-52-5), commonly known as the Crotonyl

Weinreb Amide, is a critical intermediate in medicinal chemistry. Unlike standard amides or

esters, its primary utility lies in its ability to undergo controlled nucleophilic acyl substitution with

Grignard or organolithium reagents to form

-unsaturated ketones without over-addition to tertiary alcohols.

This guide provides a definitive structural analysis of this molecule, focusing on 13C NMR

spectroscopy as the primary validation tool. We compare its spectral fingerprint against its

closest synthetic alternative, Methyl Crotonate, to highlight the diagnostic chemical shifts that

confirm the successful installation of the Weinreb functionality.

Structural Characterization & Data Analysis
The Diagnostic Power of 13C NMR
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While 1H NMR confirms the presence of the crotonyl chain, it often suffers from overlapping

multiplets in complex crude mixtures. 13C NMR offers superior resolution, particularly for

verifying the integrity of the amide bond and the stereochemistry of the alkene.

The defining feature of the Weinreb amide is the N-methoxy group. In 13C NMR, this carbon

resonates in a unique window (~61 ppm), significantly downfield from standard ester methoxy

groups (~51 ppm) or N-methyl groups (~35 ppm). This shift is the "go-to" signal for confirming

the formation of the N-O bond.

Comparative Chemical Shift Data
The following table contrasts the experimental 13C NMR shifts of the Crotonyl Weinreb Amide

against Methyl Crotonate (the ester analog).

Table 1: Comparative 13C NMR Chemical Shifts (CDCl3, 100 MHz)
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Carbon
Position

Assignment

Weinreb
Amide (

ppm)

Methyl
Ester (

ppm)

(Amide -
Ester)

Structural
Insight

C1
Carbonyl

(C=O)
167.0 166.8 +0.2

Conjugated

carbonyls;

similar

electronic

environments

.

C3 -Alkene

(=CH)
142.8 145.0 -2.2

The amide

nitrogen is a

stronger

electron

donor than

alkoxy

oxygen,

shielding the

-position.

C2 -Alkene

(=CH)
120.2 122.5 -2.3

Upfield shift

indicates

increased

electron

density in the

amide

system.

N-OMe
Methoxy (-

OCH3)
61.6 N/A N/A

Diagnostic

Peak:

Distinctive

downfield

shift due to

N-O

induction.
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N-Me
N-Methyl (-

NCH3)
32.3 N/A N/A

Typical amide

N-Me range;

often

broadened by

rotamers.

O-Me
Ester

Methoxy
N/A 51.4 N/A

Ester

methoxy is

significantly

more

shielded than

Weinreb N-

OMe.

C4
Terminal

Methyl
18.1 18.0 +0.1

Minimal

electronic

perturbation

at the distal

methyl group.

Data Sources: Weinreb Amide experimental values derived from Shintani et al. [1]; Methyl

Crotonate values from spectral databases [2].

Rotameric Phenomena (Expert Insight)
One critical aspect often overlooked in automated reports is rotamerism. Due to the partial

double-bond character of the C-N amide bond, rotation is restricted at room temperature.

Observation: In high-field NMR (e.g., 500 MHz+), the N-Me and N-OMe signals may appear

broadened or split into two unequal peaks (approx. 3:1 ratio).

Validation: If "missing" peaks occur in the 30-65 ppm region, run the experiment at 50°C. The

coalescence of these signals into sharp singlets confirms the Weinreb amide structure rather

than an impurity.

Visualizing the Characterization Logic

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3184315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision tree for assigning the structure based on NMR

data, distinguishing the product from common side products (esters or acid chlorides).

Crude Reaction Mixture

1H NMR Screening
(Check Alkene Region)

13C NMR Acquisition
(Broadband Decoupled)

 If alkene geometry is Trans (J ~15Hz)

Check 60-62 ppm Region

Signal Present (~61.6 ppm)
CONFIRMS N-OMe Group

 Yes

Signal at ~51 ppm
SUSPECT Methyl Ester

 No

Check Carbonyl Region

167.0 ppm: Conjugated Amide
(Weinreb)

 ~167 ppm

~170+ ppm or missing
(Acid Chloride/Acid)

 >170 ppm

Click to download full resolution via product page

Figure 1: NMR Assignment Logic Flow for Weinreb Amide Verification.
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Experimental Protocols
Synthesis of Crotonyl Weinreb Amide
Standard Protocol via Acid Chloride (High Purity Method)

Reagents:

Crotonyl Chloride (1.0 equiv)

N,O-Dimethylhydroxylamine Hydrochloride (1.1 equiv)

Pyridine (2.2 equiv)

Dichloromethane (DCM) (anhydrous)

Procedure:

Preparation: Flame-dry a 2-neck round-bottom flask and purge with N2. Add N,O-

dimethylhydroxylamine HCl and DCM (0.5 M concentration).

Base Addition: Cool to 0°C. Add Pyridine dropwise. The mixture will become heterogeneous.

Acylation: Add Crotonyl Chloride dropwise over 15 minutes. Maintain temperature < 5°C to

prevent polymerization.

Reaction: Warm to room temperature and stir for 2 hours. Monitor by TLC (EtOAc/Hexane

1:3).

Workup: Quench with 1M HCl (dissolves pyridine salts). Extract with DCM (3x). Wash

organics with Sat. NaHCO3 and Brine.[1]

Purification: Dry over MgSO4 and concentrate. Purify via flash chromatography (SiO2, 30%

EtOAc in Hexanes) to yield a colorless oil.

NMR Acquisition Parameters
To ensure data quality comparable to the table above, use the following acquisition parameters:
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Solvent: CDCl3 (7.26 ppm ref).[2]

Frequency: 100 MHz or higher (for 13C).

Relaxation Delay (D1): 2.0 seconds (essential for accurate integration of carbonyls if

quantitative 13C is attempted, though rarely done).

Scans: Minimum 256 scans (due to lower sensitivity of quaternary Carbonyl and splitting of

N-Me/N-OMe).

Temperature: 298 K (25°C). Note: If peaks are broad, elevate to 323 K (50°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Characterization Guide: 13C NMR of
N-Methoxy-N-methylbut-2-enamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3184315/docs#comprehensive-characterization-
guide-13c-nmr-of-n-methoxy-n-methylbut-2-enamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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